4-(3-(6-(4-Methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamido)benzamide

• IUPAC Name: 4-[3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanoylamino]benzamide
• InChI: InChI=1S/C22H20N4O3S/c1-29-18-9-4-14(5-10-18)19-12-26-17(13-30-22(26)25-19)8-11-20(27)24-16-6-2-15(3-7-16)21(23)28/h2-7,9-10,12-13H,8,11H2,1H3,(H2,23,28)(H,24,27)
• InChI Key: NAHQMRBVSIPSQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CCC(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol

Description

“4-(3-(6-(4-Methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamido)benzamide” is a chemical compound that contains an imidazo[2,1-b]thiazole ring. This ring is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Antioxidant Properties

• Thiazoles have been investigated for their antioxidant potential. .

Analgesic and Anti-Inflammatory Effects

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Antimicrobial Activity

• Thiazoles exhibit antimicrobial properties. .

Antitumor and Cytotoxic Potential

• Thiazoles have been linked to antitumor and cytotoxic activities. .

Anxiolytic Properties

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Treatment of Nerve Function Loss

• .

Future Directions

Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects. Therefore, the future directions for “4-(3-(6-(4-Methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamido)benzamide” could involve further exploration of these potential biological activities.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles, have been found to interact with a variety of biological targets, including enzymes, receptors, and proteins involved in cellular signaling .

Mode of Action

It is known that thiazole derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function . The specific interactions and changes induced by this compound would depend on its precise chemical structure and the nature of its target.

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways, often related to the function of their targets . The specific pathways affected by this compound would depend on its precise targets and mode of action.

Pharmacokinetics

The compound’s molecular weight (30235) suggests that it may have suitable properties for absorption and distribution . The presence of a methoxy group could potentially influence its metabolism, while the carboxylic acid group could play a role in its excretion .

Result of Action

Thiazole derivatives have been found to have a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific effects of this compound would depend on its precise targets and mode of action.